Cas no 936907-96-9 (1-(5-Methyl-1H-1,2,4-triazol-3-yl)ethanone)
936907-96-9 structure
Product Name:1-(5-Methyl-1H-1,2,4-triazol-3-yl)ethanone
CAS No:936907-96-9
MF:C5H7N3O
MW:125.128580331802
CID:5759637
PubChem ID:82376272
Update Time:2023-11-15
1-(5-Methyl-1H-1,2,4-triazol-3-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL19919554
- 1-(5-Methyl-1H-1,2,4-triazol-3-yl)ethanone
- EN300-7092368
- 936907-96-9
- 1-(3-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one
- Ethanone, 1-(3-methyl-1H-1,2,4-triazol-5-yl)-
-
- Inchi： 1S/C5H7N3O/c1-3(9)5-6-4(2)7-8-5/h1-2H3,(H,6,7,8)
- InChI Key： HRSUGPPVLWAVET-UHFFFAOYSA-N
- SMILES： O=C(C)C1=NNC(C)=N1
Computed Properties
- Exact Mass: 125.058911855g/mol
- Monoisotopic Mass: 125.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.226±0.06 g/cm3(Predicted)
- Boiling Point: 313.5±25.0 °C(Predicted)
- pka: 8.32±0.40(Predicted)
1-(5-Methyl-1H-1,2,4-triazol-3-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7092368-0.05g |
1-(3-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one |
936907-96-9 | 95% | 0.05g |
$268.0 | 2023-05-26 | |
| Enamine | EN300-7092368-0.1g |
1-(3-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one |
936907-96-9 | 95% | 0.1g |
$400.0 | 2023-05-26 | |
| Enamine | EN300-7092368-0.25g |
1-(3-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one |
936907-96-9 | 95% | 0.25g |
$572.0 | 2023-05-26 | |
| Enamine | EN300-7092368-0.5g |
1-(3-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one |
936907-96-9 | 95% | 0.5g |
$902.0 | 2023-05-26 | |
| Enamine | EN300-7092368-1.0g |
1-(3-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one |
936907-96-9 | 95% | 1g |
$1157.0 | 2023-05-26 | |
| Enamine | EN300-7092368-2.5g |
1-(3-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one |
936907-96-9 | 95% | 2.5g |
$2268.0 | 2023-05-26 | |
| Enamine | EN300-7092368-5.0g |
1-(3-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one |
936907-96-9 | 95% | 5g |
$3355.0 | 2023-05-26 | |
| Enamine | EN300-7092368-10.0g |
1-(3-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one |
936907-96-9 | 95% | 10g |
$4974.0 | 2023-05-26 | |
| Aaron | AR028I8D-50mg |
1-(3-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one |
936907-96-9 | 95% | 50mg |
$394.00 | 2025-02-16 | |
| Aaron | AR028I8D-100mg |
1-(3-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one |
936907-96-9 | 95% | 100mg |
$575.00 | 2025-02-16 |
1-(5-Methyl-1H-1,2,4-triazol-3-yl)ethanone Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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